Cas no 1256834-28-2 (Methyl 4,5-dichloropicolinate)

• Product Name: Methyl 4,5-dichloropicolinate
• CAS No: 1256834-28-2
• MF: C₇H₅Cl₂NO₂
• MW: 206.026099920273
• CID: 2949447
• PubChem ID: 84071064
• Update Time: 2025-11-01

Methyl 4,5-dichloropicolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 4,5-dichloropicolinate
• AMY17312
• AK431046
• methyl 4,5-dichloropyridine-2-carboxylate
• Methyl 4,5-dichloropyrmidine-2-carboxylate
• SY122536
• MFCD18257882
• BS-14766
• CS-0150748
• 1256834-28-2
• AKOS023833017
• Methyl4,5-dichloropicolinate
• O11922
• SCHEMBL19835436

• MDL： MFCD18257882
• Inchi： 1S/C7H5Cl2NO2/c1-12-7(11)6-2-4(8)5(9)3-10-6/h2-3H,1H3
• InChI Key： WVBZQZGENXXGJI-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C(=O)OC)C=1)Cl

Computed Properties

• Exact Mass: 204.9697338 g/mol
• Monoisotopic Mass: 204.9697338 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 206.02
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4,5-dichloropicolinate

Methyl 4,5-dichloropicolinate (CAS No. 1256834-28-2): A Comprehensive Overview

Methyl 4,5-dichloropicolinate, identified by its CAS number 1256834-28-2, is a significant compound in the realm of chemical and pharmaceutical research. This compound, featuring a methyl ester group attached to a picolinate core with two chlorine substituents at the 4 and 5 positions, has garnered attention due to its unique structural and functional properties. The presence of these chlorine atoms enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The structural motif of Methyl 4,5-dichloropicolinate (Methyl 4,5-dichloropicolinate) is particularly noteworthy for its potential applications in medicinal chemistry. The picolinate backbone is a well-known scaffold in pharmaceuticals, often serving as a key component in the synthesis of bioactive molecules. The chlorine atoms at the 4 and 5 positions introduce electrophilic centers, which can be selectively modified to yield a diverse array of derivatives. These derivatives have shown promise in various therapeutic areas, including anti-inflammatory and antimicrobial applications.

Recent research has highlighted the utility of Methyl 4,5-dichloropicolinate in the development of novel agrochemicals. The compound's reactivity allows for the facile introduction of different functional groups, enabling the synthesis of herbicides and fungicides with enhanced efficacy. Studies have demonstrated that derivatives of this compound exhibit potent activity against a range of plant pathogens, making them attractive candidates for field trials.

In the context of pharmaceutical innovation, Methyl 4,5-dichloropicolinate has been explored as a precursor for more complex molecules. Its ability to undergo nucleophilic substitution reactions makes it a versatile building block for constructing heterocyclic compounds. These heterocycles are fundamental in drug design, often serving as pharmacophores in small-molecule drugs. The incorporation of Methyl 4,5-dichloropicolinate into these structures has led to the discovery of several lead compounds with promising pharmacological profiles.

The synthesis of Methyl 4,5-dichloropicolinate involves multi-step organic transformations that highlight its synthetic versatility. One common approach involves the chlorination of picolinic acid followed by esterification. This method leverages readily available starting materials and well-established synthetic protocols, ensuring scalability and reproducibility. Advances in catalytic systems have further refined these processes, reducing reaction times and improving yields.

The chemical properties of Methyl 4,5-dichloropicolinate make it an interesting candidate for material science applications as well. Its ability to form coordination complexes with transition metals has been investigated for potential catalytic uses. These complexes exhibit unique electronic properties that can be exploited in the development of new materials with applications ranging from sensors to conductive polymers.

From a regulatory perspective, Methyl 4,5-dichloropicolinate falls under standard chemical safety guidelines. Proper handling procedures are essential to ensure worker safety and environmental protection. While it is not classified as a hazardous material under current regulations, its reactivity necessitates careful storage and handling to prevent unintended reactions.

The future prospects for Methyl 4,5-dichloropicolinate are vast and multifaceted. Ongoing research continues to uncover new synthetic pathways and applications for this compound. As our understanding of its properties grows, so too does its potential impact across multiple industries. Whether in pharmaceuticals or agrochemicals, Methyl 4,5-dichloropicolinate stands as a testament to the power of chemical innovation.